Cas no 16653-14-8 (4-Pyrimidinamine,hexahydro-)

• Product Name: 4-Pyrimidinamine,hexahydro-
• CAS No: 16653-14-8
• MF: C₄H₁₁N₃
• MW: 101.150240182877
• CID: 121801
• Update Time: 2024-01-24

4-Pyrimidinamine,hexahydro- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine,hexahydro-
• Hexahydro-4-pyrimidinamine
• Pyrimidine,4-aminohexahydro-(8CI)
• 4-Pyrimidinamine, hexahydro-

• Inchi： 1S/C4H11N3/c5-4-1-2-6-3-7-4/h4,6-7H,1-3,5H2
• InChI Key： ZGADGOFWYBBVSR-UHFFFAOYSA-N
• SMILES： C1NCCC(N)N1

Computed Properties

• Exact Mass: 101.09543
• Monoisotopic Mass: 101.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 54.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.1A^2

Experimental Properties

• PSA: 50.08